Cas no 1314923-03-9 (1-Methoxy-4,4-dimethylpentan-2-one)

• Product Name: 1-Methoxy-4,4-dimethylpentan-2-one
• CAS No: 1314923-03-9
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD11555954
• CID: 4588064
• PubChem ID: 23448367
• Update Time: 2025-10-28

1-Methoxy-4,4-dimethylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4,4-dimethylpentan-2-one
• 1-Methoxy-4,4-dimethylpentan-2-one

• MDL： MFCD11555954
• Inchi： 1S/C8H16O2/c1-8(2,3)5-7(9)6-10-4/h5-6H2,1-4H3
• InChI Key： MJACIKKZBVSNPN-UHFFFAOYSA-N
• SMILES： O=C(COC)CC(C)(C)C

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Methoxy-4,4-dimethylpentan-2-one

Professional Introduction to Compound with CAS No. 1314923-03-9 and Product Name: 1-Methoxy-4,4-dimethylpentan-2-one

The compound identified by the CAS number 1314923-03-9 is a chemical entity with the systematic name 1-Methoxy-4,4-dimethylpentan-2-one. This compound belongs to the class of ketones, characterized by the presence of a carbonyl group (C=O) within its molecular structure. The specific arrangement of functional groups and substituents in 1-Methoxy-4,4-dimethylpentan-2-one imparts unique chemical properties that make it of significant interest in various scientific and industrial applications.

In recent years, the field of organic chemistry has witnessed extensive research into the synthesis and applications of complex molecular structures. The compound 1-Methoxy-4,4-dimethylpentan-2-one has been studied for its potential role in pharmaceutical intermediates, flavoring agents, and as a building block in organic synthesis. Its molecular formula, which includes a methoxy group (-OCH₃) and two methyl groups attached to the fourth carbon atom, contributes to its reactivity and versatility in chemical transformations.

One of the most compelling aspects of 1-Methoxy-4,4-dimethylpentan-2-one is its utility in the development of novel synthetic pathways. Researchers have explored its use as a precursor in the synthesis of more complex molecules, including those with potential biological activity. The presence of the ketone group allows for various reactions such as reduction to alcohols, oxidation to carboxylic acids, and condensation reactions, making it a valuable intermediate in synthetic chemistry.

Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes to minimize environmental impact. The synthesis of 1-Methoxy-4,4-dimethylpentan-2-one has been examined under conditions that promote sustainability, such as catalytic processes that reduce waste and energy consumption. These efforts align with the broader goal of developing more eco-friendly methodologies in chemical manufacturing.

The pharmacological potential of 1-Methoxy-4,4-dimethylpentan-2-one has been a subject of interest in medicinal chemistry. Studies have suggested that compounds with similar structural features may exhibit properties relevant to neurological and anti-inflammatory applications. While not yet approved for therapeutic use, preliminary research indicates that derivatives of this compound could serve as lead compounds for further drug development. The methoxy group and the ketone functionality provide a scaffold that can be modified to enhance bioactivity and selectivity.

In addition to its pharmaceutical relevance, 1-Methoxy-4,4-dimethylpentan-2-one finds applications in the flavor and fragrance industry. Its aromatic characteristics make it a candidate for use in perfumes, cosmetics, and food additives. The compound's ability to contribute specific scent profiles while maintaining stability under various conditions enhances its appeal for these purposes.

The industrial production of 1-Methoxy-4,4-dimethylpentan-2-one involves sophisticated chemical processes that ensure high purity and yield. Advances in catalytic systems have enabled more efficient production methods, reducing costs and improving scalability. These improvements are crucial for meeting the growing demand for high-quality intermediates like this one across multiple industries.

Future research directions for 1-Methoxy-4,4-dimethylpentan-2-one may include exploring its role in material science applications. The compound's unique molecular structure could make it useful in developing new polymers or specialty chemicals with tailored properties. Additionally, investigating its behavior under different reaction conditions may uncover novel synthetic strategies that could benefit other areas of organic chemistry.

Overall, the compound with CAS No. 1314923-03-9 and its product name 1-Methoxy-4,4-dimethylpentan-2-one represents a fascinating subject of study with diverse applications. Its significance in pharmaceuticals, flavor chemistry, and industrial synthesis underscores the importance of continued research into its properties and potential uses. As scientific understanding progresses, new opportunities are likely to emerge for this versatile chemical entity.